Cas no 115423-85-3 (1,3-Benzenediamine, 4-methoxy-5-methyl-)

• Product Name: 1,3-Benzenediamine, 4-methoxy-5-methyl-
• CAS No: 115423-85-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 130768
• PubChem ID: 10154142
• Update Time: 2025-04-19

1,3-Benzenediamine, 4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-methoxy-5-methyl-
• 4-Methoxy-5-methylbenzene-1,3-diamine
• 115423-85-3
• 1,3-Benzenediamine,4-methoxy-5-methyl-
• 1,3-Benzenediamine, 4-methoxy-5-methyl-
• SCHEMBL2025462

• Inchi： 1S/C8H12N2O/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,9-10H2,1-2H3
• InChI Key： WERSDZKEJFOKJJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C)N)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3Ų